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Compound of Interest

Compound Name: PF-06446846

Cat. No.: B15574418 Get Quote

Essential Safety and Handling Guide for PF-
06446846
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the compound PF-06446846. The following

procedural steps and personal protective equipment (PPE) recommendations are designed to

ensure a safe laboratory environment.

Compound Information:

Identifier Value

Name PF-06446846

Synonyms PF846

Molecular Formula C₂₂H₂₀ClN₇O

Molecular Weight 433.89 g/mol

Form Solid

Solubility
Slightly soluble in Acetonitrile:Water (1:1) and

DMSO (0.1-1 mg/ml)[1][2]

Storage -20°C[1][2]
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Hazard Assessment and General Precautions
While a specific Safety Data Sheet (SDS) for PF-06446846 is not publicly available, it should

be treated as a potent and hazardous compound.[1] All new chemical entities with limited

toxicological data should be handled with care.[3] The primary risks associated with handling

potent compounds, especially in powdered form, are inhalation and dermal exposure.[3]

Therefore, engineering controls and appropriate PPE are paramount.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving PF-06446846 to determine

the appropriate level of protection.[4] The following table summarizes the recommended PPE

for handling this compound in both its solid (powder) and liquid (solubilized) forms.

Body Part Solid Form (Powder) Liquid Form (Solubilized)

Hands

Double nitrile gloves or Silver

Shield gloves under

disposable nitrile gloves[5]

Nitrile gloves[6]

Eyes
Chemical splash goggles and

a face shield[5][7]

Safety glasses with side

shields or chemical splash

goggles[5][6]

Body

Disposable lab coat or gown

with long sleeves and closed

front

Flame-resistant lab coat[6][7]

Respiratory
NIOSH-approved respirator

(e.g., N95 or higher)

Not generally required if

handled in a fume hood

Feet Closed-toe shoes[6][7] Closed-toe shoes[6][7]

Operational Plans: Step-by-Step Handling
Procedures
Adherence to the following protocols is essential for the safe handling of PF-06446846.
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Weighing and Aliquoting the Solid Compound
Preparation: Before handling the compound, ensure you are wearing the appropriate PPE for

solid forms.

Engineering Controls: Conduct all manipulations of powdered PF-06446846 within a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation

risk.[3]

Weighing: Use a dedicated set of spatulas and weighing papers. Tare the balance with the

weighing paper. Carefully transfer the desired amount of the compound onto the weighing

paper.

Cleaning: After weighing, carefully clean the spatula and the balance with a solvent-

moistened wipe (e.g., 70% ethanol) to remove any residual powder. Dispose of the wipe as

chemical waste.

Storage: Securely close the primary container of PF-06446846 and return it to its designated

storage location at -20°C.

Preparing Stock Solutions
Preparation: Don the appropriate PPE for handling liquid forms.

Engineering Controls: All solution preparation should be performed in a chemical fume hood.

Dissolution: To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial

containing the pre-weighed PF-06446846.[8] Cap the vial securely.

Solubilization: If necessary, gently vortex or sonicate the vial to ensure complete dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.[9]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.selleckchem.com/products/pf-06446846.html
https://www.medchemexpress.com/pf-06446846-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure laboratory safety.

Waste Segregation and Disposal Workflow
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Start: Generation of PF-06446846 Waste

Is the waste hazardous?

Collect in a designated, labeled hazardous waste container

Yes

Can the waste be neutralized or deactivated in the lab?

No

Contact Environmental Health & Safety (EHS) for pickup

End: Waste Disposed

Follow established laboratory procedures for neutralization

Yes

Dispose of as non-hazardous waste (e.g., down the drain with copious amounts of water or in regular trash if solid and approved)

No
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Exposure Occurs

Skin Contact Eye Contact Inhalation

IngestionImmediately wash the affected area with soap and water for at least 15 minutes Immediately flush eyes with copious amounts of water for at least 15 minutes Move to fresh air

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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